1,2,5-Oxadiazole-3,4-dicarbonyl dichloride

• CAS RN: 45869-32-7
• Molecular Formula: C4Cl2N2O3
• Molecular Weight: 194.96 g/mol
• IUPAC Name: 1,2,5-oxadiazole-3,4-dicarbonyl chloride
• InChI: InChI=1S/C4Cl2N2O3/c5-3(9)1-2(4(6)10)8-11-7-1
• InChI Key: PMCKQBCXAVKGSI-UHFFFAOYSA-N
• Canonical SMILES: C1(=NON=C1C(=O)Cl)C(=O)Cl

Description

1,2,5-Oxadiazole-3,4-dicarbonyl dichloride is a useful research compound. Its molecular formula is C4Cl2N2O3 and its molecular weight is 194.96 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a glass reactor under a blanket of nitrogen was placed 120 ml of thionyl chloride and 15.8 g of 1,2,5-oxadiazole-3,4-dicarboxylic acid (Grundmann, Ber. 97 (2), 575-8, 1964). The mixture was heated to reflux and 0.5 ml of dimethylformamide was added. In the ensuing vigorous reaction HCl and SO2 were given off. Refluxing was continued for about 1 hour until all the free acid was dissolved. Excess thionyl chloride was removed at 50° C under vacuum and the residue distilled at 35° C/0.5 mm. Two redistillations gave 13.5 g of 1,2,5-oxadiazole-3,4-dicarbonyl chloride in the form of a colorless liquid boiling at 62°-64° C/9 mm. Infrared absorption at 1760 cm-1 (C=O) and at 1525 cm-1 and 1440 cm-1 (-C=N) was consistent with the proposed structure.